2-(4-Methoxycarbonylphenyl)-5-methylbenzoic acid, 95%

• IUPAC Name: 2-(4-methoxycarbonylphenyl)-5-methylbenzoic acid
• InChI: InChI=1S/C16H14O4/c1-10-3-8-13(14(9-10)15(17)18)11-4-6-12(7-5-11)16(19)20-2/h3-9H,1-2H3,(H,17,18)
• InChI Key: HCJGLWFPLDFDTO-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)C2=CC=C(C=C2)C(=O)OC)C(=O)O
• Molecular Formula: C16H14O4
• DSSTOX Substance ID: DTXSID20690700
• Molecular Weight: 270.28 g/mol
• CAS RN: 1261947-69-6

Description

2-(4-Methoxycarbonylphenyl)-5-methylbenzoic acid, commonly referred to as 2-MMPB, is an organic compound that is used in a variety of scientific research applications. It is a white, crystalline solid that is insoluble in water and soluble in organic solvents. 2-MMPB has been found to have a range of biological activities, including anti-inflammatory, antimicrobial, and antifungal effects. This compound is also used in the synthesis of other compounds, including drugs and pharmaceuticals.

Scientific Research Applications

2-MMPB has a variety of scientific research applications. It is often used as a reagent in the synthesis of other compounds, such as drugs and pharmaceuticals. It has also been found to have anti-inflammatory, antimicrobial, and antifungal effects, making it useful in the study of these conditions. Additionally, 2-MMPB has been used in the study of enzyme inhibition and DNA binding.

Mechanism of Action

The exact mechanism of action of 2-MMPB is not yet fully understood. However, it is believed to affect the activity of enzymes and proteins involved in inflammation, microbial growth, and DNA binding. Additionally, it has been suggested that 2-MMPB may interfere with the activity of certain hormones, such as cortisol, and may also affect the activity of certain enzymes involved in the metabolism of certain drugs.
Biochemical and Physiological Effects
2-MMPB has been found to have a range of biochemical and physiological effects. It has been found to have anti-inflammatory, antimicrobial, and antifungal effects, making it useful in the study of these conditions. Additionally, it has been found to have an inhibitory effect on the activity of certain enzymes, such as those involved in the metabolism of drugs, as well as certain hormones, such as cortisol.

Advantages and Limitations for Lab Experiments

2-MMPB has a number of advantages for use in laboratory experiments. It is a relatively stable compound, making it easy to store and use. Additionally, it is relatively inexpensive and widely available. However, it should be noted that 2-MMPB is insoluble in water, making it difficult to use in aqueous solutions.

Future Directions

There are a number of potential future directions for the research and use of 2-MMPB. These include further exploration of its anti-inflammatory, antimicrobial, and antifungal effects, as well as its potential to inhibit the activity of certain enzymes and hormones. Additionally, further research into its potential applications in drug synthesis and drug metabolism is warranted. Finally, further research into its potential toxicity and safety profile is needed in order to ensure its safe use in research and clinical settings.

Synthesis Methods

2-MMPB can be synthesized via a variety of methods. The most common method involves the reaction of 4-methoxybenzaldehyde and 5-methylbenzoic acid in the presence of a base, such as sodium hydroxide. This reaction occurs at room temperature and results in the formation of 2-MMPB. Other methods involve the use of different reagents, such as thionyl chloride, in order to produce 2-MMPB.